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Compound of Interest

Compound Name: Beflubutamid

Cat. No.: B1667910

A comprehensive technical guide on the herbicide Beflubutamid, designed for researchers,
scientists, and professionals in drug development. This document details its chemical identity,
mechanism of action, and relevant experimental data and protocols.

Core Chemical Identity

Beflubutamid is a chiral herbicide used to control annual dicotyledonous weeds in cereal
crops like common wheat, barley, triticale, and rye.[1] It is typically available as a racemic
mixture of its (S)- and (R)-enantiomers. The (S)-enantiomer, known as Beflubutamid-M,
exhibits significantly higher herbicidal activity.[2][3][4]

Chemical Identifiers

The following table summarizes the key identifiers for both the racemic mixture and the more
active (S)-enantiomer.
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Beflubutamid (Racemic

Beflubutamid-M ((S)-

Identifier . .
Mixture) enantiomer)

CAS Number 113614-08-7[1] 113614-09-8
N-benzyl-2-[4-fluoro-3- (2S)-N-benzyl-2-[4-fluoro-3-

IUPAC Name (trifluoromethyl)phenoxylbutan  (trifluoromethyl)phenoxy]butan
amide amide

Chemical Formula CisH17FaNO2 CisH17FaNO2

Molar Mass 355.33 g:mol—1 355.3 g/mol

HRAC Classification Group F1 Group F1

Physicochemical Properties

This table outlines key physicochemical properties of Beflubutamid.

Property Value Conditions
Vapor Pressure 1.1 x107> Pa 25°C
Photooxidation Half-life (Air) 3.5 hours

State White fluffy powder Standard

Mechanism of Action: Inhibition of Carotenoid

Biosynthesis

Beflubutamid functions as a "bleaching herbicide". Its mode of action is the inhibition of the
enzyme phytoene desaturase (PDS), a critical component in the carotenoid biosynthesis
pathway. PDS is responsible for the desaturation of phytoene. By blocking this enzyme,
Beflubutamid prevents the formation of carotenoids, which are essential for protecting
chlorophyll from photooxidation. The absence of carotenoids leads to the accumulation of
reactive oxygen species, which destroy chlorophyll, resulting in the characteristic bleaching of

the plant's leaves, followed by necrosis and death.
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Cellular Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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